Cas no 3464-60-6 (Cholesta-1,4,6-trien-3-one)

• Product Name: Cholesta-1,4,6-trien-3-one
• CAS No: 3464-60-6
• MF: C₂₇H₄₀O
• MW: 380.60590839386
• CID: 307740
• PubChem ID: 107390
• Update Time: 2025-04-19

Cholesta-1,4,6-trien-3-one Chemical and Physical Properties

Names and Identifiers

• Cholesta-1,4,6-trien-3-one
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
• EINECS 222-416-3
• 1,4,6-cholesta-trien-3-one
• 1,4,6-cholestatrien-3-one
• DTXSID60956135
• NIJCHQWGAFQPFT-GYKMGIIDSA-N
• CHEMBL262935
• 3464-60-6
• NS00050136
• 1,4,6-cholestatrien-3 one
• SCHEMBL3037085

• Inchi： 1S/C27H40O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,13,15,17-19,22-25H,6-8,11-12,14,16H2,1-5H3/t19-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： NIJCHQWGAFQPFT-GYKMGIIDSA-N
• SMILES： O=C1C=C[C@@]2(C)C(=C1)C=C[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 380.3081
• Monoisotopic Mass: 380.307915895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 495.1±25.0 °C at 760 mmHg
• Flash Point: 209.8±18.1 °C
• Refractive Index: 1.54
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate
• PSA: 17.07
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Cholesta-1,4,6-trien-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives